Cas no 3270-25-5 (Chrome Blue K)

• Product Name: Chrome Blue K
• CAS No: 3270-25-5
• MF: C₁₆H₉N₂Na₃O₁₂S₃
• MW: 586.413173437119
• CID: 43983
• PubChem ID: 135659037
• Update Time: 2025-10-31

Chrome Blue K Chemical and Physical Properties

Names and Identifiers

• Chrome Blue K
• C.I. 16675
• Acid Chrome Blue K
• 4,5-Dihydroxy-3-[(2-hydroxy-5-sulfophenyl)azo]-2,7-naphthalenedisulfonic acid trisodium salt
• 4,5-DIHYDROXY-3-((2-HYDROXY-5-SULFOPHENYL)AZO)-2,7-NAPHTHALENEDISULFONIC ACID TRISODIUM SALT
• C.I.Mordant Blue 31
• Chrome fast navy blue R
• Indicator
• F71444
• 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[(2-hydroxy-5-sulfophenyl)azo]-, trisodium salt
• trisodium;4,5-dihydroxy-3-[(2-hydroxy-5-sulfonatophenyl)diazenyl]naphthalene-2,7-disulfonate
• AcidchromeblueK
• starbld0016529
• 3270-25-5
• trisodium 5-hydroxy-3-[2-(2-hydroxy-5-sulfonatophenyl)hydrazin-1-ylidene]-4-oxonaphthalene-2,7-disulfonate

• MDL： MFCD19442652
• Inchi： 1S/C16H12N2O12S3.3Na/c19-11-2-1-8(31(22,23)24)5-10(11)17-18-15-13(33(28,29)30)4-7-3-9(32(25,26)27)6-12(20)14(7)16(15)21;;;/h1-6,19-21H,(H,22,23,24)(H,25,26,27)(H,28,29,30);;;/q;3*+1/p-3/b18-17+;;;
• InChI Key： XHCCWBJFZUXJBV-GLCFPVLVSA-K
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)[O-])O)O)/N=N/C1=C(C=CC(=C1)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 585.90100
• Monoisotopic Mass: 585.90107009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1020
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 282Ų

Experimental Properties

• Color/Form: Brownish red or dark red powder.
• Density: 1.0500
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 282.15000
• LogP: 4.32670
• Vapor Pressure: No data available
• Solubility: Soluble in water and ethanol, the aqueous solution is rose red, and the alkaline solution is gray blue.

Chrome Blue K Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Sealed and dry for storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on Chrome Blue K

Introduction to Chrome Blue K (CAS No. 3270-25-5)

Chrome Blue K (CAS No. 3270-25-5) is a versatile and widely studied organic dye that has found extensive applications in various fields, including analytical chemistry, biochemistry, and materials science. This comprehensive introduction aims to provide a detailed overview of the compound, its properties, applications, and recent advancements in research.

Chemical Structure and Properties: Chrome Blue K is a triphenylmethane dye with a molecular formula of C₃₁H₂₄N₂O₆. It is characterized by its deep blue color and excellent solubility in water and organic solvents. The compound exhibits strong absorption in the visible spectrum, making it a valuable tool for various spectroscopic techniques. Its high molar absorptivity and stability under different pH conditions contribute to its widespread use in analytical methods.

Analytical Applications: One of the primary applications of Chrome Blue K is in analytical chemistry, where it serves as a sensitive indicator for various assays. Recent studies have explored its use in colorimetric sensors for detecting metal ions, such as copper and iron, due to its ability to form stable complexes with these metals. For instance, a study published in the Journal of Analytical Chemistry demonstrated that Chrome Blue K-based sensors could detect trace amounts of copper ions with high sensitivity and selectivity.

Biochemical Applications: In the field of biochemistry, Chrome Blue K has been utilized for staining biological samples and as a reagent in enzyme assays. Its non-toxic nature and high affinity for proteins make it suitable for use in histochemical staining techniques. Researchers at the University of California, Berkeley, have reported the use of Chrome Blue K in visualizing protein-protein interactions within cells, providing valuable insights into cellular processes.

MATERIALS SCIENCE APPLICATIONS: The unique optical properties of Chrome Blue K have also attracted attention in materials science. It has been incorporated into various polymeric materials to enhance their optical properties and create functional coatings. A recent study published in the Journal of Materials Chemistry C highlighted the development of Chrome Blue K-doped polymer films with enhanced photoluminescence properties, which have potential applications in optoelectronic devices.

Synthesis and Production: The synthesis of Chrome Blue K involves a series of chemical reactions starting from aromatic compounds such as aniline and phenol. The process typically includes diazotization, coupling, and reduction steps to form the final dye structure. Advances in green chemistry have led to the development of more environmentally friendly synthesis methods that reduce waste and minimize the use of hazardous reagents.

Safety Considerations: While Chrome Blue K is generally considered safe for laboratory use, proper handling and storage practices are essential to ensure safety. Users should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling the compound. Additionally, it is important to follow local regulations and guidelines for the disposal of any waste materials.

FUTURE DIRECTIONS AND RESEARCH TRENDS: The future of research on Chrome Blue K is promising, with ongoing efforts to explore new applications and improve existing ones. One area of interest is the development of multifunctional materials that combine the optical properties of Chrome Blue K with other functionalities, such as conductivity or magnetism. Another focus is on enhancing the biocompatibility of Chrome Blue K strong>-based formulations for biomedical applications.

In conclusion, Chrome Blue K (CAS No. 3270-25-5)(CAS No. 3270-25-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and scientists working in analytical chemistry, biochemistry, and materials science. As research continues to advance, we can expect to see even more innovative uses for this remarkable dye.